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For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for

Sequosempervirin B, a norlignan isolated from the coastal redwood, Sequoia sempervirens.

This document is intended for researchers, scientists, and professionals in the field of drug

development and natural product chemistry, offering a centralized resource for the compound's

structural and analytical information.

Initial investigations indicate that the originally requested "Sequosempervirin B" from

Sequoiadendron giganteum is likely a misnomer, as the relevant scientific literature points to

the isolation of Sequosempervirin B from Sequoia sempervirens. The primary source of this

data is the 2005 publication by Zhang et al. in Chemistry & Biodiversity, titled "Norlignans from

Sequoia sempervirens".

While access to the complete, detailed experimental data from the primary literature is not

publicly available, this guide compiles the confirmed spectroscopic methodologies used in the

characterization of Sequosempervirin B and presents a generalized framework for its

analysis.

Spectroscopic Data Summary
The structural elucidation of Sequosempervirin B was accomplished through a combination of

advanced spectroscopic techniques. The following table summarizes the types of data

acquired, which are crucial for the confirmation of its chemical structure.
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Spectroscopic Technique Data Type

Mass Spectrometry (MS) High-Resolution Mass Spectrometry (HR-MS)

Nuclear Magnetic Resonance (NMR) ¹H NMR (Proton)

¹³C NMR (Carbon-13)

2D NMR (COSY, HSQC, HMBC)

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) of functional group

vibrations

UV-Visible (UV-Vis) Spectroscopy Wavelength of maximum absorption (λmax)

Experimental Protocols
The following sections outline the generalized experimental methodologies typically employed

for the isolation and spectroscopic analysis of norlignans like Sequosempervirin B from

Sequoia sempervirens.

Isolation of Sequosempervirin B
Plant Material Collection and Preparation: Fresh plant material (leaves and branches) of

Sequoia sempervirens is collected and air-dried. The dried material is then ground into a fine

powder.

Extraction: The powdered plant material is subjected to solvent extraction, typically using

methanol or acetone, to isolate the crude extract containing the desired compounds.

Fractionation: The crude extract is then fractionated using liquid-liquid partitioning with

solvents of varying polarity (e.g., n-hexane, ethyl acetate, butanol) to separate compounds

based on their solubility.

Chromatographic Purification: The fractions are further purified using a combination of

chromatographic techniques, such as column chromatography over silica gel, followed by

preparative High-Performance Liquid Chromatography (HPLC) to yield the pure

Sequosempervirin B.
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Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a high-field NMR

spectrometer. 2D NMR experiments, including Correlation Spectroscopy (COSY),

Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond

Correlation (HMBC), are performed to establish the connectivity of protons and carbons

within the molecule.

Mass Spectrometry: High-Resolution Mass Spectrometry (HR-MS) is used to determine the

exact molecular weight and elemental composition of Sequosempervirin B.

Infrared (IR) Spectroscopy: The IR spectrum is obtained to identify the presence of key

functional groups in the molecule.

UV-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum is recorded to analyze the

electronic transitions within the molecule, often indicating the presence of chromophores.

Visualizations
Experimental Workflow
The following diagram illustrates the typical workflow for the isolation and structural elucidation

of Sequosempervirin B.
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Caption: A logical workflow for the isolation and spectroscopic analysis of Sequosempervirin
B.

Signaling Pathway of Spectroscopic Data Interpretation
The following diagram illustrates the logical relationship between the different spectroscopic

data types in determining the final chemical structure.
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Caption: The interplay of spectroscopic data in the structural elucidation of Sequosempervirin
B.
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[https://www.benchchem.com/product/b15578533#spectroscopic-data-for-sequosempervirin-
b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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